1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Molecular Architecture and Functional Group Analysis
The molecular formula of 1-ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is C₁₄H₁₅NO₂ , with a molecular weight of 229.27 g/mol . The pyrrole ring serves as the central scaffold, with substituents at the 1-, 2-, and 3-positions:
- 1-Position : An ethyl group (-CH₂CH₃) introduces steric bulk and modulates electron density via inductive effects.
- 2-Position : A formyl group (-CHO) contributes electrophilic character, enabling participation in condensation and nucleophilic addition reactions.
- 3-Position : A 3-methoxyphenyl group (-C₆H₄-OCH₃) provides aromaticity and electron-donating resonance effects due to the methoxy substituent.
Functional Group Interactions :
- The aldehyde group at C2 exhibits a characteristic infrared (IR) stretching frequency of ~1,710 cm⁻¹, consistent with unconjugated aldehydes.
- The methoxy group on the phenyl ring shows C-O stretching at ~1,250 cm⁻¹ and out-of-plane bending vibrations at ~830 cm⁻¹, confirming its para-substitution relative to the pyrrole attachment.
- NMR Analysis :
- ¹H NMR (CDCl₃, 300 MHz): The aldehyde proton resonates as a singlet at δ 9.8–10.2 ppm, while the ethyl group’s methyl protons appear as a triplet at δ 1.2–1.4 ppm.
- The methoxy group’s protons are observed as a singlet at δ 3.8–3.9 ppm, and aromatic protons from the phenyl ring appear as multiplet signals between δ 6.7–7.3 ppm.
Crystallographic Characterization and Bond Parameters
While single-crystal X-ray diffraction data for 1-ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde remains unpublished, analogous pyrrole-2-carbaldehyde derivatives provide insights into expected bond parameters:
| Bond | Length (Å) | Angle (°) |
|---|---|---|
| C2–CHO (aldehyde) | 1.21–1.23 | – |
| N1–C5 (pyrrole) | 1.38–1.40 | 107–110 |
| C3–C₆H₄-OCH₃ | 1.47–1.49 | 120–122 |
Key Observations :
- The pyrrole ring adopts a planar conformation, with bond lengths consistent with aromatic delocalization (C–C: ~1.38 Å; C–N: ~1.37 Å).
- The methoxyphenyl group exhibits slight torsional distortion (5–10°) relative to the pyrrole plane, minimizing steric clash with the ethyl group.
- Intermolecular Interactions : Weak C–H···O hydrogen bonds between the aldehyde oxygen and adjacent pyrrole protons stabilize the crystal lattice in related compounds.
Conformational Isomerism and Tautomeric Possibilities
The compound’s flexibility arises from rotational freedom in the ethyl and methoxyphenyl groups, as well as potential tautomerism involving the pyrrole nitrogen and aldehyde group:
Conformational Isomerism :
- The ethyl group at N1 can adopt eclipsed or staggered conformations relative to the pyrrole ring. Density functional theory (DFT) calculations suggest a rotational barrier of ~8–10 kcal/mol, favoring the staggered form by 1.2 kcal/mol.
- The methoxyphenyl group rotates freely around the C3–C₆ bond, with energy minima at dihedral angles of 30° and 150° relative to the pyrrole plane.
Tautomeric Behavior :
- Azafulvene-Amine Tautomerism : Under acidic conditions, the pyrrole nitrogen may protonate, shifting electron density to the aldehyde group and forming an azafulvene-amine tautomer (Figure 1). This tautomerization is reversible and pH-dependent, as observed in related iminopyrrolyl systems.
- Keto-Enol Tautomerism : The aldehyde group can equilibrate with a rare enol form (-CH(OH)-), though this is thermodynamically disfavored (ΔG > 5 kcal/mol) due to aromatic stabilization of the aldehyde.
Figure 1 : Proposed tautomerization pathway between pyrrole-imine and azafulvene-amine forms.
Properties
Molecular Formula |
C14H15NO2 |
|---|---|
Molecular Weight |
229.27 g/mol |
IUPAC Name |
1-ethyl-3-(3-methoxyphenyl)pyrrole-2-carbaldehyde |
InChI |
InChI=1S/C14H15NO2/c1-3-15-8-7-13(14(15)10-16)11-5-4-6-12(9-11)17-2/h4-10H,3H2,1-2H3 |
InChI Key |
KNRNWBVOLNVIJU-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=CC(=C1C=O)C2=CC(=CC=C2)OC |
Origin of Product |
United States |
Preparation Methods
Starting Material: 1-Ethylpyrrole
The synthesis begins with ethylation of pyrrole , typically via acylation or alkylation methods:
- Acylation of pyrrole with ethyl halides (e.g., ethyl bromide or iodide) in the presence of a base such as potassium carbonate or sodium hydride, yields N-ethylpyrrole .
- Alternatively, direct alkylation can be achieved using ethyl halides under reflux conditions with a suitable base.
Introduction of the 3-Methoxyphenyl Group
The aryl substitution at the 3-position of the pyrrole ring is achieved via electrophilic aromatic substitution or cross-coupling reactions :
- Friedel-Crafts acylation followed by reduction can introduce the phenyl group, but for methoxyphenyl, a more precise approach involves Suzuki-Miyaura coupling :
Pyrrole derivative with a suitable halogen at the 3-position (e.g., 3-bromopyrrole) reacts with 3-methoxyphenylboronic acid in the presence of a palladium catalyst, yielding the 3-(3-methoxyphenyl) substituted pyrrole.
- Direct C–H activation strategies are also reported, but less common for such specific substitution.
Formylation at the 2-Position
The key step involves formylation of the pyrrole ring to introduce the aldehyde group at the 2-position:
- The Vilsmeier-Haack reaction is the most prominent method, involving:
- Formation of the Vilsmeier reagent from POCl₃ and DMF .
- Reaction of this reagent with the pyrrole derivative, selectively forming the pyrrole-2-carbaldehyde .
| Parameter | Conditions |
|---|---|
| Reagent | POCl₃ / DMF |
| Temperature | 0–25°C (initial), then reflux |
| Solvent | DMF (as both reagent and solvent) |
This process yields 1-ethyl-3-(3-methoxyphenyl)-pyrrole-2-carbaldehyde with high regioselectivity.
Refined Synthesis Pathways and Variations
Alternative Formylation Methods
- Chloromethyl methyl ether (CMME) or paraformaldehyde under acidic conditions have been explored, but with less regioselectivity and yield compared to Vilsmeier-Haack.
- Oxidative formylation using formylating agents like hexamethylenetetramine in acidic media has been documented, though less favored.
Functionalization of the 3-Position
- Suzuki coupling with 3-bromopyrrole derivatives is preferred for introducing the methoxyphenyl group, offering high yields and regioselectivity.
- Electrophilic substitution with 3-methoxyphenyl diazonium salts can also be employed, but with potential for poly-substitution.
Summary of the Synthesis Strategy
| Step | Method | Reagents | Conditions | Yield/Notes |
|---|---|---|---|---|
| 1 | Ethylation of pyrrole | Ethyl halide (e.g., ethyl bromide), base | Reflux | High regioselectivity for N-ethyl pyrrole |
| 2 | Introduction of 3-methoxyphenyl | Suzuki-Miyaura coupling | Pd catalyst, base, reflux | Efficient arylation at C-3 |
| 3 | Formylation at 2-position | POCl₃ / DMF (Vilsmeier-Haack) | 0–25°C, then reflux | Regioselective aldehyde formation |
Data Tables and Reaction Conditions
Research Findings and Advanced Techniques
- The regioselectivity of the Vilsmeier-Haack reaction on substituted pyrroles is well-documented, favoring the 2-position due to electronic factors.
- Catalytic cross-coupling reactions provide a versatile platform for aryl substitutions, especially with heteroaryl groups.
- Optimization of reaction conditions (temperature, solvent, catalyst loading) is crucial for maximizing yield and purity.
Chemical Reactions Analysis
Oxidation Reactions
The aldehyde group at position 2 undergoes oxidation to form carboxylic acid derivatives.
-
Reagents/Conditions : Potassium permanganate (KMnO₄) in acidic or basic media, chromium trioxide (CrO₃) in acetone.
-
Product : 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carboxylic acid.
-
Mechanism : The aldehyde is oxidized via a two-electron process, forming a carboxylic acid. Steric hindrance from the ethyl and methoxyphenyl groups may reduce reaction rates compared to simpler aldehydes .
Reduction Reactions
The aldehyde moiety can be selectively reduced to a primary alcohol.
-
Reagents/Conditions : Sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in dry ether.
-
Product : 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-methanol.
-
Mechanism : Hydride transfer to the carbonyl carbon yields the alcohol. NaBH₄ is preferred for milder conditions .
Electrophilic Substitution on the Pyrrole Ring
The electron-rich pyrrole ring undergoes electrophilic substitution, with regioselectivity influenced by substituents.
Nucleophilic Aromatic Substitution
The methoxy group on the phenyl ring can undergo substitution under specific conditions.
-
Reagents/Conditions : AlCl₃ with amines (e.g., NH₃) or thiols (e.g., NaSH) at elevated temperatures.
-
Product : 3-(3-Aminophenyl)- or 3-(3-mercaptophenyl)-substituted derivatives.
-
Mechanism : Methoxy acts as a leaving group after activation via Lewis acid-mediated cleavage.
Condensation Reactions
The aldehyde participates in nucleophilic additions, forming imines or hydrazones.
Functionalization of the Ethyl Group
The N-ethyl group can undergo oxidation or dealkylation.
-
Oxidation : KMnO₄/H₂SO₄ converts ethyl to acetyl, yielding 1-acetyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde .
-
Dealkylation : Strong acids (e.g., HBr/AcOH) remove the ethyl group, forming NH-pyrrole derivatives .
Stability and Side Reactions
Scientific Research Applications
1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: The compound’s structure allows it to interact with various biological targets, making it useful in the study of enzyme inhibition and receptor binding.
Medicine: Research has explored its potential as a lead compound for the development of new drugs, particularly those targeting neurological and inflammatory diseases.
Industry: It is used in the production of specialty chemicals and materials, including dyes and polymers.
Mechanism of Action
The mechanism by which 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde exerts its effects depends on its interaction with specific molecular targets. For example, in biological systems, it may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access. The compound’s aromatic structure allows it to participate in π-π interactions and hydrogen bonding, which are crucial for its binding affinity and specificity .
Comparison with Similar Compounds
Structural Features and Functional Group Analysis
The structural diversity of pyrrole derivatives significantly impacts their physicochemical and biological properties. Below is a comparative analysis of key analogues:
Compound 8d : 1-(2-(3-Methoxyphenyl)-2-oxoethyl)-1H-pyrrole-2-carbaldehyde ()
- Substituents : A 2-oxoethyl linker connects the pyrrole ring to the 3-methoxyphenyl group.
- Key Differences : The oxoethyl group introduces a ketone functionality, increasing polarity compared to the ethyl group in the target compound. This may reduce lipophilicity and alter metabolic stability .
Compound 215 : Ethyl 4-((3-Fluoro-2-iodophenyl)carbonyl)-3-methyl-1H-pyrrole-2-carboxylate ()
- Substituents : A halogenated (fluoro/iodo) benzoyl group at position 4 and a carboxylate ester at position 2.
- The carboxylate ester replaces the aldehyde, reducing reactivity but improving stability .
Ethyl (2E)-2-cyano-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate ()
- Substituents: A cyano group and ester functionality conjugated to the pyrrole ring.
- Key Differences: The cyano group is strongly electron-withdrawing, which could redirect reactivity toward electrophilic substitutions. The absence of a methoxyphenyl group limits aromatic interactions compared to the target compound .
3k : 3-(3-Methoxyphenyl)-3-(trifluoromethyl)-1H,3H-pyrrolo[1,2-c]oxazol-1-one ()
- Substituents : A trifluoromethyl group and fused oxazolone ring.
Ethyl 2-methyl-1H-pyrrole-3-carboxylate ()
- Substituents : Methyl and carboxylate ester groups.
Biological Activity
1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is a pyrrole derivative that has garnered attention for its biological activity and potential therapeutic applications. This article delves into the compound's biological interactions, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a unique structural arrangement characterized by:
- Molecular Formula : C12H13NO2
- Molecular Weight : Approximately 229.27 g/mol
- Functional Groups : An ethyl substituent at the first position, a methoxyphenyl group at the third position, and an aldehyde group at the second position of the pyrrole ring.
These structural features facilitate its reactivity and interactions within biological systems, making it a candidate for various applications in medicinal chemistry and organic synthesis.
The biological activity of 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is primarily attributed to its ability to interact with specific molecular targets. The compound can act as an enzyme inhibitor by binding to active sites and preventing substrate access. Its aromatic structure allows for significant π-π interactions and hydrogen bonding, which are critical for binding affinity and specificity in biological contexts.
Enzyme Inhibition
Research indicates that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde may inhibit various enzymes, potentially affecting pathways relevant to neurological disorders and inflammation. The compound's interaction with cholinesterase enzymes has been a focal point of studies aimed at understanding its potential as a therapeutic agent. For instance, in vitro assays have shown that related pyrrole derivatives exhibit varying degrees of acetylcholinesterase (AChE) inhibition, suggesting that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde could have similar effects .
Receptor Binding
The compound's ability to bind selectively to biological receptors further enhances its therapeutic potential. Studies have demonstrated that it can modulate receptor activity, making it a candidate for drug development targeting conditions such as Alzheimer's disease and other neurodegenerative disorders .
Case Studies
Several studies have explored the biological activities of compounds structurally related to 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde:
- Inhibition Studies : A study demonstrated that related compounds showed significant inhibition against various cancer cell lines, indicating potential anticancer properties. These studies often employ structure-activity relationship (SAR) analyses to identify key substituents that enhance biological activity .
- Antimicrobial Activity : Other derivatives have been evaluated for their antimicrobial properties, showing effectiveness against both Gram-positive and Gram-negative bacteria. This suggests that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde may also possess similar antimicrobial capabilities .
Comparative Analysis with Related Compounds
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde | C9H13NO | Contains two methyl groups; different substitution pattern on the pyrrole ring |
| Ethyl 5-(4-methoxyphenyl)-3-methyl-1H-pyrrole-2-carboxylic acid | C15H17NO3 | Features a carboxylic acid group; longer carbon chain |
| Methyl 5-(3-methoxyphenyl)-1H-pyrrole-2-carboxylate | C12H13NO3 | Contains an ester functional group; different substituent on the pyrrole ring |
This table highlights how variations in functional groups and substitution patterns can influence both chemical reactivity and biological activity.
Q & A
Q. Methodology :
- Utilize a base-mediated alkylation strategy. For example, react 1H-pyrrole-2-carbaldehyde with 2-(chloromethyl)oxirane in dry DMF using K₂CO₃ (3.5 equiv) at 50°C for 6 hours. This approach avoids transition metals and achieves moderate yields (~48%) after column chromatography .
- For ethynylation, employ a transition metal-free protocol by reacting pyrrole derivatives with propargyl alcohols or halides in the presence of a strong base (e.g., NaH), followed by purification via flash chromatography .
[Advanced] What crystallographic software and refinement parameters are optimal for resolving structural ambiguities in pyrrole-carbaldehyde derivatives?
Q. Methodology :
- Use SHELXL for small-molecule refinement due to its robustness in handling high-resolution data and twinned crystals. Implement hydrogen atom placement via riding models and refine anisotropic displacement parameters for non-H atoms .
- Visualize thermal ellipsoids and molecular geometry using ORTEP-3 to identify potential disorder or misassigned moieties. Adjust weighting schemes (e.g., ) to improve R-factor convergence .
[Basic] How can the reactivity of the aldehyde group in this compound be leveraged for functionalization?
Q. Methodology :
- Conduct Schiff base formation by reacting the aldehyde with primary amines (e.g., 1,2-diaminobenzene) in aqueous or alcoholic solvents at room temperature. Monitor reaction progress via TLC or NMR for imine bond formation (~δ 8.3–8.5 ppm in NMR) .
- Perform multicomponent reactions (e.g., with azides or ketones) using organocatalysts like triazolium salts. Optimize solvent polarity (e.g., CHCl₃) and temperature (30–50°C) to enhance yields (55–85%) .
[Basic] What are best practices for spectroscopic characterization of this compound?
Q. Methodology :
- NMR Analysis :
- NMR: Look for aldehyde proton resonance at δ 9.5–10.0 ppm (singlet or multiplet) and methoxy group signals at δ 3.7–3.9 ppm .
- NMR: Confirm the aldehyde carbon at δ 190–200 ppm and aromatic carbons in the 110–140 ppm range .
- HRMS : Use electrospray ionization (ESI) with [M+H]⁺ or [M+Na]⁺ adducts for accurate mass validation (e.g., m/z 227.0930 for C₁₂H₁₁N₄O derivatives) .
[Advanced] How can mechanistic pathways in NHC-catalyzed annulation reactions involving this compound be studied?
Q. Methodology :
- Employ isotopic labeling (e.g., -aldehyde) to track bond formation via NMR or mass spectrometry.
- Perform DFT calculations (e.g., B3LYP/6-31G*) to model transition states and identify rate-determining steps. Compare computational data with experimental kinetics (e.g., Eyring plots) .
- Use in situ IR spectroscopy to monitor intermediate formation (e.g., Breslow intermediates) during catalysis .
[Advanced] How should researchers address contradictions between crystallographic data and computational models?
Q. Methodology :
- Cross-validate X-ray structures with Hirshfeld surface analysis to assess intermolecular interactions (e.g., C–H···O contacts) that may distort geometry .
- Re-refine structures using TWINABS for twinned crystals or apply restraints for disordered moieties. Compare results with Mercury -generated electrostatic potential maps .
- Reconcile discrepancies by adjusting torsional angles in computational models to match experimental bond lengths (±0.02 Å tolerance) .
[Advanced] What strategies enable enantioselective applications of this compound in heterocyclic synthesis?
Q. Methodology :
- Use chiral auxiliaries like (S)-α,α-diphenylprolinol TMS ether to induce asymmetry in cascade reactions. Optimize solvent (e.g., toluene) and temperature (–20°C to RT) for diastereomeric excess (>90%) .
- Implement organocatalytic asymmetric induction with thiourea catalysts for Michael additions or cycloadditions. Monitor enantiomeric excess via chiral HPLC (e.g., Chiralpak IA column) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
